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Compound of Interest

Compound Name: Potassium nitrite

Cat. No.: B051110 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Potassium nitrite in a laboratory setting. Adherence to these guidelines is

critical for ensuring the safety of all personnel and minimizing environmental impact.

Potassium nitrite (KNO₂) is a strong oxidizing agent that presents significant health and safety

risks.[1][2] It is toxic if swallowed and can cause irritation to the eyes, skin, and respiratory

tract.[3][4] Furthermore, it may intensify fire and poses an explosion risk when in contact with

combustible materials or under prolonged exposure to heat.[2][3][4]

Hazard Identification and Classification
A summary of the primary hazards associated with Potassium nitrite is provided below.

Hazard Class Category Hazard Statement

Oxidizing Solids Category 2
H272: May intensify fire;

oxidizer.[2][4][5]

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.[4]

Eye Irritation Category 2B Causes eye irritation.[3]

Skin Irritation Category 3 Causes mild skin irritation.[3]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[4][5]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Potassium nitrite to

minimize exposure and ensure personal safety.

Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety Goggles or Glasses

Chemical splash goggles or

safety glasses are required.[4]

[6][7]

Skin Protective Gloves

Chemical-resistant gloves

(e.g., nitrile rubber) must be

worn.[6][8]

Protective Clothing

Wear a lab coat or chemical-

resistant apron.[9][10]

Fire/flame resistant clothing is

also recommended.[4][6]

Respiratory Approved Respirator

A NIOSH-approved respirator

should be used when

ventilation is inadequate or if

dust is generated.[6][7]

Operational Plan: Handling and Storage
A systematic approach to handling and storing Potassium nitrite is crucial to prevent

accidents and exposure.

Engineering Controls
Ventilation: Always handle Potassium nitrite in a well-ventilated area.[3] The use of a

chemical fume hood or local exhaust ventilation is highly recommended to control airborne

concentrations.[7][9]

Grounding: Implement proper grounding procedures to prevent static electricity discharge,

which can be an ignition source.[4][6]
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is clean and readily available.[9]

Locate the nearest eyewash station and safety shower.

Dispensing: Avoid the formation of dust and aerosols when handling the solid material.[3][7]

Use non-sparking tools for dispensing.[3]

Prohibited Actions: Do not eat, drink, or smoke in the area where Potassium nitrite is

handled or stored.[3][5][6]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before

breaks, and at the end of the workday.[2][3][8]

Storage Plan
Container: Keep the substance in its original, tightly closed container.[6][7]

Location: Store in a cool, dry, well-ventilated, and fireproof area.[1][3] The storage area

should be locked and accessible only to authorized personnel.[11]

Incompatible Materials: Potassium nitrite must be stored separately from combustible

materials, reducing agents, strong acids, strong bases, powdered metals, and heat sources.

[1][2][3][5][6] Keep away from clothing and other combustible materials.[2][3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1575.pdf
https://www.echemi.com/sds/potassiumnitriteiii-pid_Rock21242.html
https://pim-resources.coleparmer.com/sds/96430.pdf
https://www.echemi.com/sds/potassiumnitriteiii-pid_Rock21242.html
https://www.benchchem.com/product/b051110?utm_src=pdf-body
https://www.echemi.com/sds/potassiumnitriteiii-pid_Rock21242.html
https://www.fishersci.com/store/msds?partNumber=S25495A&productDescription=POTASSIUM+NITRITE+500G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(P-07243)%20POTASSIUM%20NITRITE%2096%20AR.pdf
https://archpdfs.lps.org/Chemicals/Potassium_Nitrite.pdf
https://www.echemi.com/sds/potassiumnitriteiii-pid_Rock21242.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Potassium%20nitrite_0353_4.0.pdf
https://www.oxfordlabfinechem.com/msds/(P-07243)%20POTASSIUM%20NITRITE%2096%20AR.pdf
https://pim-resources.coleparmer.com/sds/96430.pdf
https://en.wikipedia.org/wiki/Potassium_nitrite
https://www.echemi.com/sds/potassiumnitriteiii-pid_Rock21242.html
https://www.sigmaaldrich.com/HK/en/sds/sigald/310484?userType=undefined
https://www.benchchem.com/product/b051110?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_nitrite
https://archpdfs.lps.org/Chemicals/Potassium_Nitrite.pdf
https://www.echemi.com/sds/potassiumnitriteiii-pid_Rock21242.html
https://www.fishersci.com/store/msds?partNumber=S25495A&productDescription=POTASSIUM+NITRITE+500G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(P-07243)%20POTASSIUM%20NITRITE%2096%20AR.pdf
https://archpdfs.lps.org/Chemicals/Potassium_Nitrite.pdf
https://www.echemi.com/sds/potassiumnitriteiii-pid_Rock21242.html
https://www.fishersci.com/store/msds?partNumber=S25495A&productDescription=POTASSIUM+NITRITE+500G+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Potassium Nitrite

Preparation

Handling

Post-Handling

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Locate Safety Equipment
(Eyewash, Shower, Spill Kit)

Transfer Chemical Carefully
(Avoid Dust Generation)

Use Non-Sparking Tools

Securely Close Container

Return to Designated Storage

Clean Work Area

Remove PPE & Wash Hands
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Emergency Response for Potassium Nitrite Incidents

Spill Response Personnel Exposure

Incident Occurs
(Spill or Exposure)

Evacuate & Ventilate Area
Move to Safety

(Fresh Air, Safety Shower)

Contain Spill
(Sand, Vermiculite)

Collect in Sealed Container

Decontaminate Area

Administer First Aid
(See Table)

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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